Cas no 2229382-93-6 (tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229382-93-6
• MF: C₁₈H₂₆N₂O₃
• MW: 318.410645008087
• CID: 6184811
• PubChem ID: 165650076
• Update Time: 2025-06-07

tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-methyl-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-yl]carbamate
• EN300-1880869
• 2229382-93-6

• Inchi： 1S/C18H26N2O3/c1-17(2,3)23-16(22)20(6)18(4,12-21)14-7-8-15-13(11-14)9-10-19(15)5/h7-8,11-12H,9-10H2,1-6H3
• InChI Key： LNRKKGNIECIEBR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC2=C(C=1)CCN2C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.19434270g/mol
• Monoisotopic Mass: 318.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate

Introduction to tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2229382-93-6)

tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2229382-93-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in the development of novel therapeutic agents. The structural features of this molecule, particularly its N-methyl-N-substituted carbamate moiety and the 1-methyl-2,3-dihydro-1H-indol scaffold, contribute to its unique chemical and pharmacological properties.

The tert-butyl group at the carbamate position not only enhances the stability of the molecule but also influences its solubility and metabolic profile. This is a critical consideration in drug design, as it can affect the bioavailability and pharmacokinetic behavior of the compound. The presence of the 1-methyl-2,3-dihydro-1H-indol ring system is particularly noteworthy, as indole derivatives are well-known for their diverse biological activities. These include antimicrobial, anti-inflammatory, and anticancer properties, which have been extensively studied in both preclinical and clinical settings.

In recent years, there has been growing interest in indole-based compounds due to their potential as scaffolds for drug discovery. The N-methyl-N-substituted carbamate functional group is another key feature that has been explored for its ability to modulate biological targets. This moiety has been incorporated into various drug candidates due to its ability to interact with proteins and enzymes in a way that can alter their function. For instance, carbamates have been shown to act as competitive inhibitors or modulators of certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Current research in the field of medicinal chemistry has focused on optimizing the structure of indole derivatives to enhance their efficacy and reduce potential side effects. The compound tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate represents an example of such optimization efforts. By incorporating structural elements known to improve bioactivity, researchers aim to develop molecules that can effectively target specific disease pathways while maintaining a favorable safety profile.

One area of particular interest is the potential application of this compound in the treatment of neurological disorders. The 1-methyl-2,3-dihydro-1H-indol scaffold is known to interact with various neurotransmitter systems, suggesting that it may have therapeutic potential in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this scaffold can modulate serotonin receptors, which are key targets in the treatment of these conditions. While further research is needed to fully elucidate its mechanisms of action, these findings highlight the promise of this class of compounds.

The N-methyl-N-substituted carbamate moiety also plays a crucial role in determining the pharmacological properties of this compound. Carbamates are known for their ability to form stable covalent bonds with biological targets, which can lead to prolonged activity and improved efficacy. Additionally, carbamates have been shown to exhibit favorable pharmacokinetic profiles when used in drug development. This makes them attractive candidates for further investigation as potential therapeutic agents.

In terms of synthetic chemistry, the preparation of tert-butyl N-methyl-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-1-oxopropan-2-ylcarbamate involves multi-step reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the indole core through cyclization reactions followed by functional group modifications to introduce the carbamate moiety. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these reactions.

The use of computational methods has also become increasingly important in the design and optimization of molecules like this one. Computational modeling allows researchers to predict how different structural modifications will affect biological activity without conducting extensive experimental trials. This approach can significantly reduce the time and cost associated with drug development while improving the likelihood of success.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in specific ways. The compound tert-butyl N-methyl-N-2-(1-methyl--dihydro--indol--5--yl)--oxopropan--carbamate (CAS No. 2229382--93--6) is a testament to this progress. By leveraging insights from structural biology and computational chemistry, researchers are able to create molecules with tailored properties that address unmet medical needs.

The future directions for research on this compound include further exploration of its biological activity through both in vitro and in vivo studies. Additionally, efforts are underway to optimize its chemical properties for better pharmacokinetic behavior and reduced toxicity. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in realizing its full therapeutic potential.